1-{2-[2-(mesityloxy)ethoxy]ethyl}-4-methylpiperidine oxalate

• IUPAC Name: 4-methyl-1-[2-[2-(2,4,6-trimethylphenoxy)ethoxy]ethyl]piperidine;oxalic acid
• InChI: InChI=1S/C19H31NO2.C2H2O4/c1-15-5-7-20(8-6-15)9-10-21-11-12-22-19-17(3)13-16(2)14-18(19)4;3-1(4)2(5)6/h13-15H,5-12H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: HWUSOHCOYKLFQC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOCCOC2=C(C=C(C=C2C)C)C.C(=O)(C(=O)O)O
• Molecular Formula: C21H33NO6
• Molecular Weight: 395.5 g/mol

Description

1-{2-[2-(mesityloxy)ethoxy]ethyl}-4-methylpiperidine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MEMP or MEMP-Ox, and it is a piperidine-based compound that has been synthesized through a specific method.

Mechanism of Action

The mechanism of action of MEMP-Ox is not fully understood, but it is believed to act as a chiral auxiliary in asymmetric synthesis by controlling the stereochemistry of the reaction. MEMP-Ox has also been shown to interact with certain receptors in the body, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects
MEMP-Ox has been shown to have various biochemical and physiological effects, including its ability to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation. MEMP-Ox has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

MEMP-Ox has several advantages for use in lab experiments, including its high purity and stability, easy handling, and low toxicity. However, its synthesis is complex and time-consuming, and it may not be readily available in large quantities. Additionally, the high cost of MEMP-Ox may limit its use in some research applications.

Future Directions

There are several future directions for research on MEMP-Ox, including its potential use as a therapeutic agent for the treatment of cancer, neurological disorders, and bacterial infections. Further studies are needed to understand the mechanism of action of MEMP-Ox and its interactions with receptors in the body. Additionally, research is needed to optimize the synthesis method of MEMP-Ox and develop new methods for its large-scale production.

Scientific Research Applications

MEMP-Ox has various scientific research applications, including its use as a chiral auxiliary in asymmetric synthesis, a ligand in catalysis, and a building block for the synthesis of other compounds. MEMP-Ox has also been used as a probe for studying the binding of ligands to receptors and as a tool for investigating the mechanism of action of drugs.